4-ethoxy-N-(4-phenoxyphenyl)benzamide

• IUPAC Name: 4-ethoxy-N-(4-phenoxyphenyl)benzamide
• InChI: InChI=1S/C21H19NO3/c1-2-24-18-12-8-16(9-13-18)21(23)22-17-10-14-20(15-11-17)25-19-6-4-3-5-7-19/h3-15H,2H2,1H3,(H,22,23)
• InChI Key: OGJONPFCTVIHEN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)OC3=CC=CC=C3
• Molecular Formula: C21H19NO3
• Molecular Weight: 333.4 g/mol

Description

4-ethoxy-N-(4-phenoxyphenyl)benzamide, also known as EPPB, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a selective inhibitor of a specific protein kinase, and has been shown to have a range of effects on cellular processes. In

Scientific Research Applications

4-ethoxy-N-(4-phenoxyphenyl)benzamide has been shown to have a range of potential applications in scientific research. One of the most promising areas of research is in the study of cancer, as 4-ethoxy-N-(4-phenoxyphenyl)benzamide has been shown to inhibit the growth of cancer cells in vitro. In addition, 4-ethoxy-N-(4-phenoxyphenyl)benzamide has been shown to have potential applications in the study of Alzheimer's disease, as it has been shown to inhibit the formation of amyloid beta plaques in the brain. Other potential applications of 4-ethoxy-N-(4-phenoxyphenyl)benzamide include the study of inflammation, autoimmune diseases, and metabolic disorders.

Mechanism of Action

4-ethoxy-N-(4-phenoxyphenyl)benzamide is a selective inhibitor of the protein kinase CK2, which plays a critical role in a range of cellular processes, including cell proliferation, apoptosis, and DNA repair. By inhibiting CK2, 4-ethoxy-N-(4-phenoxyphenyl)benzamide has been shown to have a range of effects on cellular processes, including the inhibition of cancer cell growth and the prevention of amyloid beta plaque formation in the brain.
Biochemical and Physiological Effects:
4-ethoxy-N-(4-phenoxyphenyl)benzamide has been shown to have a range of biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that 4-ethoxy-N-(4-phenoxyphenyl)benzamide inhibits the growth of cancer cells, prevents the formation of amyloid beta plaques in the brain, and reduces inflammation. In vivo studies have shown that 4-ethoxy-N-(4-phenoxyphenyl)benzamide can reduce tumor growth in mice, and can improve cognitive function in a mouse model of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-ethoxy-N-(4-phenoxyphenyl)benzamide in lab experiments is its selectivity for CK2, which allows researchers to study the specific effects of inhibiting this protein kinase. In addition, 4-ethoxy-N-(4-phenoxyphenyl)benzamide has been shown to be a reliable and reproducible compound, which makes it a useful tool for scientific research. However, one limitation of using 4-ethoxy-N-(4-phenoxyphenyl)benzamide is that it is a relatively new compound, and there is still much to be learned about its potential applications and limitations.

Future Directions

There are many potential future directions for research on 4-ethoxy-N-(4-phenoxyphenyl)benzamide. One area of research is in the study of cancer, where 4-ethoxy-N-(4-phenoxyphenyl)benzamide has shown promise as a potential treatment for a range of cancers. Another area of research is in the study of Alzheimer's disease, where 4-ethoxy-N-(4-phenoxyphenyl)benzamide has been shown to have potential as a therapy for preventing the formation of amyloid beta plaques in the brain. Other potential areas of research include the study of inflammation, autoimmune diseases, and metabolic disorders. As research on 4-ethoxy-N-(4-phenoxyphenyl)benzamide continues, it is likely that new applications and limitations of this compound will be discovered, making it an important tool for scientific research in the years to come.

Synthesis Methods

The synthesis of 4-ethoxy-N-(4-phenoxyphenyl)benzamide involves several steps, including the reaction of 4-phenoxyphenol with ethyl 4-chlorobenzoate to produce ethyl 4-(4-phenoxyphenyl)benzoate. This intermediate is then reacted with ethylamine to produce 4-ethoxy-N-(4-phenoxyphenyl)benzamide. The synthesis of 4-ethoxy-N-(4-phenoxyphenyl)benzamide has been described in detail in several scientific publications, and has been shown to be a reliable and reproducible method for producing this compound.